Cas no 18892-74-5 (3,5,8-Trioxa-4-phosphaoctacosa-13,16,19,22-tetraen-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxooctadecyl)oxy]methyl]-, inner salt,4-oxide, (13Z,16Z,19Z,22Z)-)

• Product Name: 3,5,8-Trioxa-4-phosphaoctacosa-13,16,19,22-tetraen-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxooctadecyl)oxy]methyl]-, inner salt,4-oxide, (13Z,16Z,19Z,22Z)-
• CAS No: 18892-74-5
• MF: C₄₆H₈₄NO₈P
• MW: 810.134836196899
• CID: 123234
• PubChem ID: 6441413
• Update Time: 2025-04-18

3,5,8-Trioxa-4-phosphaoctacosa-13,16,19,22-tetraen-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxooctadecyl)oxy]methyl]-, inner salt,4-oxide, (13Z,16Z,19Z,22Z)- Chemical and Physical Properties

Names and Identifiers

• 3,5,8-Trioxa-4-phosphaoctacosa-13,16,19,22-tetraen-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxooctadecyl)oxy]methyl]-, inner salt,4-oxide, (13Z,16Z,19Z,22Z)-
• [2-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]oxy-3-octadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• 1-stearoyl-2-arachidonylphosphatidylcholine
• 3,5,8-Trioxa-4-phosphaoctacosa-13,16,19,22-tetraen-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxooctadecyl)oxy]methyl]-
• 1-Stearoyl-2-arachidonylcholine phosphoglyceride
• 2-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyloxy]-3-(octadecanoy
• 3,5,8-Trioxa-4-phosphaoctacosa-13,16,19,22-tetraen-1-aminium, 4-hydroxy-N,N,N-trimethyl-9-oxo-7-(((1-oxooctadecyl)oxy)methyl)-, inner salt, 4-oxide, (all-Z)-
• alpha-Stearoyl-beta-arachidonyl-L-phosphatidylcholine
• ST-AR-Phosphatidylcholine
• Stearoylarachidonylphosphatidylcholine
• 18892-74-5
• 1-stearoyl-2-arachidonoyl-sn-glycero-phosphocholine

• Inchi： 1S/C46H84NO8P/c1-6-8-10-12-14-16-18-20-22-23-25-27-29-31-33-35-37-39-46(49)55-44(43-54-56(50,51)53-41-40-47(3,4)5)42-52-45(48)38-36-34-32-30-28-26-24-21-19-17-15-13-11-9-7-2/h14,16,20,22,25,27,31,33,44H,6-13,15,17-19,21,23-24,26,28-30,32,34-43H2,1-5H3/b16-14-,22-20-,27-25-,33-31-
• InChI Key： PSVRFUPOQYJOOZ-MEYQAEQNSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCCCC)=O)OC(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 809.59382
• Monoisotopic Mass: 809.59345564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 56
• Rotatable Bond Count: 42
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 111.19